2-[(3-bromobenzyl)thio]-N-ethylacetamide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-ethylacetamide
• InChI: InChI=1S/C11H14BrNOS/c1-2-13-11(14)8-15-7-9-4-3-5-10(12)6-9/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key: QTGHWTJKRQHIMT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CSCC1=CC(=CC=C1)Br
• Molecular Formula: C11H14BrNOS
• Molecular Weight: 288.21 g/mol

Description

2-[(3-bromobenzyl)thio]-N-ethylacetamide is a chemical compound with the molecular formula C12H14BrNO2S. It is a type of thioamide that has been synthesized for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting subject for study. In

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-N-ethylacetamide involves its inhibition of PTP1B. This compound binds to the active site of PTP1B, preventing it from dephosphorylating insulin receptor substrate-1 (IRS-1). This leads to an increase in insulin signaling and glucose uptake, resulting in improved insulin sensitivity and glucose tolerance.
Biochemical and Physiological Effects
In addition to its effects on insulin signaling and glucose metabolism, 2-[(3-bromobenzyl)thio]-N-ethylacetamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, potentially through its effects on the Akt/mTOR pathway. This compound has also been found to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-bromobenzyl)thio]-N-ethylacetamide in lab experiments is its specificity for PTP1B. This compound has been found to have little to no activity against other protein tyrosine phosphatases, making it a useful tool for studying the role of PTP1B in various biological processes. One limitation of using this compound is its potential toxicity, as it has been found to be cytotoxic at high concentrations.

Future Directions

There are several future directions for the study of 2-[(3-bromobenzyl)thio]-N-ethylacetamide. One area of interest is its potential as a therapeutic agent for the treatment of type 2 diabetes. Further studies are needed to determine the efficacy and safety of this compound in animal models and humans. Another area of interest is its potential as an anticancer agent. More research is needed to elucidate the mechanism of action of this compound in cancer cells and to determine its efficacy in animal models and humans. Additionally, further studies are needed to explore the anti-inflammatory effects of 2-[(3-bromobenzyl)thio]-N-ethylacetamide and its potential use in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 2-[(3-bromobenzyl)thio]-N-ethylacetamide involves a multistep process. The starting material, 3-bromobenzyl chloride, is reacted with sodium thioacetate to produce 2-[(3-bromobenzyl)thio]acetate. This intermediate product is then reacted with ethylamine to produce 2-[(3-bromobenzyl)thio]-N-ethylacetamide. The final product is obtained through purification by recrystallization.

Scientific Research Applications

2-[(3-bromobenzyl)thio]-N-ethylacetamide has been used in scientific research as a potential inhibitor of protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a role in regulating insulin signaling and glucose metabolism. Inhibition of PTP1B has been shown to improve insulin sensitivity and glucose tolerance, making it an attractive target for the treatment of type 2 diabetes. 2-[(3-bromobenzyl)thio]-N-ethylacetamide has also been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro.